Cas no 724746-10-5 (6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 724746-10-5
• MF: C₁₈H₁₃N₃OS
• MW: 319.380322217941
• CID: 5233717
• PubChem ID: 852962
• Update Time: 2025-10-28

6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-methyl-5-phenyl-2-(3-pyridinyl)-
• 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C18H13N3OS/c1-11-14(12-6-3-2-4-7-12)15-17(22)20-16(21-18(15)23-11)13-8-5-9-19-10-13/h2-10H,1H3,(H,20,21,22)
• InChI Key： DWSZFPQPFNDSKK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)=NC(=O)C2C(C3=CC=CC=C3)=C(C)SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

6-Methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 724746-10-5, commonly referred to as 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidones, which are known for their unique structural features and potential applications in drug development. The molecule's structure incorporates a thienopyrimidine core fused with a pyridine ring, making it a versatile scaffold for various chemical modifications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing the number of steps and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the thienopyrimidine ring system. These improvements have not only streamlined the synthesis but also opened avenues for exploring structural analogs with diverse substituents.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility or permeability. This property makes 6-methyl-5-phenyl-2-(pyridin-3-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one an attractive candidate for drug design. Recent studies have demonstrated its potential as a kinase inhibitor, with promising results in preclinical models of cancer.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The incorporation of the pyridine moiety into the thienopyrimidine framework introduces electron-withdrawing effects that can modulate the molecule's electronic behavior. This makes it a potential candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). Researchers have recently reported on its application in organic photovoltaics, where it has shown enhanced charge transport properties compared to traditional materials.

The stability and reactivity of 6-methyl-5-phenyl-2-(pyridin-3-yl)-thieno[2,3-d]pyrimidin-4-one

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